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Compound of Interest

Compound Name:
Vinyltris(methylethylketoxime)silan

e

Cat. No.: B15981661

Get Quote

The following provides essential safety and logistical information for the proper disposal of

Vinyltris(methylethylketoxime)silane, a combustible and hazardous chemical. Adherence to

these procedures is critical for ensuring laboratory safety and environmental protection. This

guide is intended for researchers, scientists, and drug development professionals.

Safety and Hazard Summary
Vinyltris(methylethylketoxime)silane presents several health and safety risks. It is a

combustible liquid that can cause skin irritation, allergic skin reactions, and serious eye

damage.[1][2][3][4] Furthermore, it is suspected of causing cancer and may cause damage to

organs through prolonged or repeated exposure.[1][2][3] Inhalation may cause respiratory tract

irritation.[1][2]
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Quantitative Data Value

Acute Oral Toxicity (rat) LD50 = 2 - 3 ml/kg

Occupational Exposure Limits (for

Methylethylketoxime)

ACGIH OEL TWA: 10 ppmAIHA WEEL TWA: 10

ppm[1]

UN Number NA1993 (for bulk shipment)[2][5]

GHS Hazard Statements

H227 (Combustible liquid), H315 (Causes skin

irritation), H317 (May cause an allergic skin

reaction), H318/H319 (Causes serious eye

damage/irritation), H350/H351 (May

cause/Suspected of causing cancer), H373

(May cause damage to organs through

prolonged or repeated exposure)[1][2][3]

Experimental Protocol: Spill Cleanup and Disposal
This protocol outlines the step-by-step procedure for managing spills and disposing of

Vinyltris(methylethylketoxime)silane.

I. Spill Containment and Cleanup

Immediate Action: Evacuate personnel from the immediate spill area and ensure adequate

ventilation.[3][4] Remove all sources of ignition, such as open flames, sparks, and hot

surfaces.[1][3]

Personal Protective Equipment (PPE): Before handling the spill, don appropriate PPE,

including chemical-resistant gloves, protective clothing, and tightly fitting safety goggles or a

face shield.[1][3][4] If there is a risk of inhalation, use a full-face respirator with an

appropriate cartridge.[3][4]

Containment: For small spills, use a non-combustible absorbent material like sand,

vermiculite, or other inert material to dike the spill and prevent it from spreading or entering

drains and waterways.[1][6]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://s3.amazonaws.com/gelest/sds/SIV9280.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIV9280.0-msds.pdf
http://www.powerchemical.net/DATA/MSDS/PC7500-MSDS.pdf
https://s3.amazonaws.com/gelest/sds/SIV9280.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIV9280.0-msds.pdf
https://www.cfmats.com/uploads/file/cfs-331-vinyltris(methylethylketoxime)silane-ghs-sds.pdf
https://www.benchchem.com/product/b15981661/docs?utm_src=pdf-body#proper-disposal-of-vinyltris-methylethylketoxime-silane-a-step-by-step-guide
https://www.cfmats.com/uploads/file/cfs-331-vinyltris(methylethylketoxime)silane-ghs-sds.pdf
https://www.echemi.com/sds/vinyltrismethylethylketoximinesilane-pd20160427112544556.html
https://s3.amazonaws.com/gelest/sds/SIV9280.0_GHS+US_English+US.pdf
https://www.cfmats.com/uploads/file/cfs-331-vinyltris(methylethylketoxime)silane-ghs-sds.pdf
https://s3.amazonaws.com/gelest/sds/SIV9280.0_GHS+US_English+US.pdf
https://www.cfmats.com/uploads/file/cfs-331-vinyltris(methylethylketoxime)silane-ghs-sds.pdf
https://www.echemi.com/sds/vinyltrismethylethylketoximinesilane-pd20160427112544556.html
https://www.cfmats.com/uploads/file/cfs-331-vinyltris(methylethylketoxime)silane-ghs-sds.pdf
https://www.echemi.com/sds/vinyltrismethylethylketoximinesilane-pd20160427112544556.html
https://s3.amazonaws.com/gelest/sds/SIV9280.0_GHS+US_English+US.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-5944-57776b7a0ff7d2.86800634
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15981661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and closed container for disposal.[1][2][3]

Decontamination: Clean the spill area thoroughly with soap and water.[1] Wash any

contaminated clothing before reuse.[1][2]

II. Waste Disposal

Waste Classification: Vinyltris(methylethylketoxime)silane and any materials

contaminated with it are considered hazardous waste.

Containerization: Store the waste in a tightly closed and properly labeled container.[3][5] The

container should be stored in a cool, dry, and well-ventilated area, away from incompatible

materials such as oxidizing agents, peroxides, strong acids, and metals.[1][5]

Disposal Method: The recommended method of disposal is incineration.[1][2][5] This should

be carried out at a licensed chemical destruction plant or through controlled incineration with

flue gas scrubbing to manage harmful emissions.[3]

Regulatory Compliance: All disposal activities must be conducted in strict accordance with

local, state, and federal regulations.[1][2][5] Do not dispose of the chemical into the sewer

system or release it into the environment.[1][2]
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Vinyltris(methylethylketoxime)silane Disposal Workflow
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Caption: Logical workflow for the safe disposal of Vinyltris(methylethylketoxime)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. s3.amazonaws.com [s3.amazonaws.com]

2. gelest.com [gelest.com]

3. cfmats.com [cfmats.com]

4. echemi.com [echemi.com]

5. powerchemical.net [powerchemical.net]

6. safety365.sevron.co.uk [safety365.sevron.co.uk]

To cite this document: BenchChem. [Proper Disposal of Vinyltris(methylethylketoxime)silane:
A Step-by-Step Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15981661/docs#proper-disposal-of-vinyltris-
methylethylketoxime-silane-a-step-by-step-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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